Cas no 78933-24-1 (Pyrazolo[1,5-a]pyridine-3-carbonylchloride)

• Product Name: Pyrazolo[1,5-a]pyridine-3-carbonylchloride
• CAS No: 78933-24-1
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD06200860
• CID: 562083
• PubChem ID: 2795463
• Update Time: 2025-06-10

Pyrazolo[1,5-a]pyridine-3-carbonylchloride Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-3-carbonylchloride
• AMY22228
• FT-0693898
• AKOS006344480
• J-524080
• DTXSID20383685
• 78933-24-1
• Pyrazolo[1,5-a]pyridine-3-carbonyl chloride, AldrichCPR
• MFCD06200860
• SCHEMBL1044120
• pyrazolo[1,5-a]pyridine-3-carbonyl chloride
• OBAHAHYHAQTEHP-UHFFFAOYSA-N
• Pyrazolo[1.5-a]pyridine-3-carbonyl chloride
• DB-010776

• MDL： MFCD06200860
• Inchi： 1S/C8H5ClN2O/c9-8(12)6-5-10-11-4-2-1-3-7(6)11/h1-5H
• InChI Key： OBAHAHYHAQTEHP-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 180.00900
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• Density: 1.42
• Melting Point: 116 °C
• Refractive Index: 1.662
• PSA: 34.37000
• LogP: 1.71330

Pyrazolo[1,5-a]pyridine-3-carbonylchloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Additional information on Pyrazolo[1,5-a]pyridine-3-carbonylchloride

Pyrazolo[1,5-a]pyridine-3-carbonylchloride (CAS No. 78933-24-1): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Pyrazolo[1,5-a]pyridine-3-carbonylchloride (CAS No. 78933-24-1) is a versatile and highly reactive compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The synthesis of pyrazolo[1,5-a]pyridine-3-carbonylchloride typically involves a multi-step process that starts with the formation of the pyrazolopyridine core. One common approach is to react a substituted pyridine with a suitable pyrazole derivative in the presence of a coupling reagent. The resulting pyrazolopyridine can then be functionalized further to introduce the carbonyl chloride group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, such as the use of microwave-assisted synthesis and catalysts that minimize byproduct formation.

In terms of its physical and chemical properties, pyrazolo[1,5-a]pyridine-3-carbonylchloride is a solid at room temperature and is highly reactive due to the presence of the carbonyl chloride group. This group makes it an excellent electrophilic reagent, capable of reacting with various nucleophiles to form amides, esters, and other derivatives. The compound is also soluble in common organic solvents such as dichloromethane and acetone, which facilitates its use in solution-phase reactions.

The biological activities of pyrazolo[1,5-a]pyridine-3-carbonylchloride have been extensively studied in recent years. One notable application is in the development of inhibitors for various enzymes involved in disease pathways. For example, derivatives of this compound have shown promise as inhibitors of protein kinases, which are key targets in cancer therapy. A study published in the Journal of Medicinal Chemistry reported that a series of pyrazolo[1,5-a]pyridine-3-carbonylchloride-based compounds exhibited potent inhibitory activity against the enzyme cyclin-dependent kinase 4 (CDK4), a validated target for treating breast cancer.

Beyond its use as an enzyme inhibitor, pyrazolo[1,5-a]pyridine-3-carbonylchloride has also been explored for its potential as an antiviral agent. Research conducted at the University of California demonstrated that certain derivatives of this compound were effective against several strains of influenza virus by interfering with viral replication processes. The study highlighted the importance of specific functional groups within the pyrazolopyridine scaffold for achieving optimal antiviral activity.

In addition to its direct biological applications, pyrazolo[1,5-a]pyridine-3-carbonylchloride serves as a valuable building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its reactivity and structural diversity make it an ideal starting point for generating large libraries of compounds that can be screened for various biological activities. This approach has been successfully employed in drug discovery programs aimed at identifying novel therapeutics for diseases such as Alzheimer's disease and diabetes.

The safety profile of pyrazolo[1,5-a]pyridine-3-carbonylchloride is an important consideration in its use as a research tool and potential therapeutic agent. While it is not classified as a hazardous material or controlled substance, appropriate handling precautions should be taken due to its reactivity and potential for forming toxic byproducts during synthesis or reaction processes. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and maintain laboratory safety.

In conclusion, pyrazolo[1,5-a]pyridine-3-carbonylchloride (CAS No. 78933-24-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and reactivity make it a valuable tool for synthetic chemists and drug discovery researchers alike. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in the development of novel therapeutics for various diseases.